2,6-dimethylphenyl 2,5-dimethoxybenzenesulfonate
Overview
Description
2,6-dimethylphenyl 2,5-dimethoxybenzenesulfonate is a chemical compound that has been widely used in scientific research. This compound is also known as 'DMDBS' and has been used in various studies due to its unique properties.
Mechanism of Action
DMDBS has been shown to bind to metal ions such as copper and mercury through a coordination bond. The binding of DMDBS to metal ions results in a change in its fluorescence properties, which can be used for the detection of these metal ions.
Biochemical and Physiological Effects:
DMDBS has not been extensively studied for its biochemical and physiological effects. However, studies have shown that it is non-toxic and does not have any significant effects on living cells.
Advantages and Limitations for Lab Experiments
DMDBS has several advantages for use in lab experiments. It is easy to synthesize and purify, making it readily available for use. It is also non-toxic and does not have any significant effects on living cells. However, DMDBS has limitations in terms of its stability and solubility in certain solvents.
Future Directions
There are several future directions for the use of DMDBS in scientific research. It can be used in the development of new materials for optoelectronics and photovoltaic applications. DMDBS can also be used in the development of new fluorescent probes for the detection of metal ions. Further studies can be conducted to investigate its biochemical and physiological effects.
Synthesis Methods
DMDBS can be synthesized through a reaction between 2,6-dimethylphenol and 2,5-dimethoxybenzenesulfonyl chloride. This reaction is carried out in the presence of a base such as sodium hydroxide. The final product is obtained through a purification process using column chromatography.
Scientific Research Applications
DMDBS has been used in various scientific research studies due to its unique properties. It has been used as a fluorescent probe for the detection of metal ions such as copper and mercury. It has also been used as a ligand in the synthesis of metal-organic frameworks (MOFs). DMDBS has been used in the development of new materials for optoelectronics and photovoltaic applications.
properties
IUPAC Name |
(2,6-dimethylphenyl) 2,5-dimethoxybenzenesulfonate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18O5S/c1-11-6-5-7-12(2)16(11)21-22(17,18)15-10-13(19-3)8-9-14(15)20-4/h5-10H,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XYQPQLBDLFXNGY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)OS(=O)(=O)C2=C(C=CC(=C2)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(4-chlorophenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyrazine 1,4-dioxide](/img/structure/B5127217.png)
![N-methyl-3-(4-morpholinyl)-N-{[3-(3,4,5-trimethoxyphenyl)-1H-pyrazol-4-yl]methyl}-1-propanamine](/img/structure/B5127218.png)
![4-[(4-benzyl-1-piperazinyl)methyl]-2-ethoxyphenol](/img/structure/B5127258.png)
![4-bromo-2-[(4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]phenyl 4-methylbenzenesulfonate](/img/structure/B5127263.png)
![2-nitro-7-phenyl-3b,6,6a,7,9,9a,10,12a-octahydrocyclopenta[c]cyclopenta[4,5]pyrido[3,2,1-ij]quinoline](/img/structure/B5127283.png)
![N~2~-[(3,4-dimethoxyphenyl)sulfonyl]-N~2~-(4-methylphenyl)-N~1~-(tetrahydro-2-furanylmethyl)glycinamide](/img/structure/B5127287.png)
![5-chloro-N-[(1-methyl-4-piperidinyl)methyl]-N-(2-phenylethyl)-2-thiophenecarboxamide](/img/structure/B5127312.png)
![2-{[4-ethyl-5-(4-morpholinylmethyl)-4H-1,2,4-triazol-3-yl]thio}-1-(1-propyl-1H-indol-3-yl)ethanone](/img/structure/B5127327.png)